Cas no 1261494-85-2 (3-Bromo-2',6'-dichloropropiophenone)

• Product Name: 3-Bromo-2',6'-dichloropropiophenone
• CAS No: 1261494-85-2
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4938720
• Update Time: 2025-05-26

3-Bromo-2',6'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2',6'-dichloropropiophenone

• Inchi： 1S/C9H7BrCl2O/c10-5-4-8(13)9-6(11)2-1-3-7(9)12/h1-3H,4-5H2
• InChI Key： ATMXGXISLHMFDQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 279.90573 g/mol
• Monoisotopic Mass: 279.90573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 281.96

Additional information on 3-Bromo-2',6'-dichloropropiophenone

Comprehensive Overview of 3-Bromo-2',6'-dichloropropiophenone (CAS No. 1261494-85-2)

3-Bromo-2',6'-dichloropropiophenone (CAS No. 1261494-85-2) is a specialized organic compound widely utilized in pharmaceutical and chemical research. Its unique molecular structure, featuring a bromine and two chlorine substituents, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "3-Bromo-2',6'-dichloropropiophenone synthesis" or "CAS 1261494-85-2 applications," reflecting its growing relevance in drug development and material science.

The compound's structural properties contribute to its versatility. With a molecular formula of C₉H₇BrCl₂O, it exhibits stability under controlled conditions, making it suitable for cross-coupling reactions and catalysis studies. Recent trends highlight its role in "green chemistry" initiatives, where scientists explore eco-friendly synthesis methods. Queries like "sustainable production of halogenated ketones" align with this focus, emphasizing the compound's potential in reducing environmental impact.

In pharmaceutical applications, 3-Bromo-2',6'-dichloropropiophenone serves as a precursor for bioactive molecules. Its halogenated aromatic core is pivotal in designing compounds with targeted therapeutic effects. Popular search terms such as "1261494-85-2 in drug discovery" underscore its importance in developing small-molecule inhibitors and enzyme modulators. The compound's compatibility with high-throughput screening further enhances its utility in modern labs.

Analytical characterization of CAS No. 1261494-85-2 involves advanced techniques like NMR spectroscopy and HPLC-MS. Researchers frequently inquire about "purity analysis of 3-Bromo-2',6'-dichloropropiophenone," reflecting stringent quality requirements. Regulatory compliance, particularly in "GMP-grade intermediates," remains a critical discussion point, driving innovations in purification protocols.

Market dynamics reveal increasing demand for custom synthesis of this compound, with searches for "1261494-85-2 suppliers" rising steadily. Its role in agrochemical research also garners attention, especially in developing next-generation crop protection agents. The compound's electrophilic reactivity enables diverse functionalizations, answering queries like "modifying halogenated propiophenones."

Future prospects for 3-Bromo-2',6'-dichloropropiophenone include explorations in nanomaterials and photocatalysis. Emerging search trends like "CAS 1261494-85-2 in energy storage" hint at interdisciplinary applications. As synthetic methodologies evolve, this compound continues to bridge gaps between academic research and industrial innovation.